3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride
Overview
Description
3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride, also known as 3-TMDP, is a chemical compound that has been used in a variety of scientific research applications. 3-TMDP is a colorless, crystalline solid with a molecular weight of 230.77 g/mol and a melting point of 155-157°C. It is a member of the piperidine family and is used for its unique properties in organic synthesis and in the study of biochemical and physiological processes.
Mechanism of Action
3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride has been shown to act as a catalyst in the synthesis of other compounds, as well as in the study of biochemical and physiological processes. In terms of its mechanism of action, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride catalyzes the formation of a piperidine ring from two molecules, such as an aldehyde and an amine. The reaction is catalyzed by a base, such as sodium hydroxide, and the product is then hydrolyzed to produce the desired product.
Biochemical and Physiological Effects
3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride has been shown to have a variety of biochemical and physiological effects. In terms of its biochemical effects, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride has been shown to act as a catalyst in the synthesis of other compounds, as well as in the study of biochemical and physiological processes. In terms of its physiological effects, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride in laboratory experiments has a number of advantages and limitations. One of the main advantages of using 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride is its ability to act as a catalyst in the synthesis of other compounds, as well as in the study of biochemical and physiological processes. However, there are a few limitations to its use. One of the main limitations is that 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride is a relatively expensive compound and is not widely available. Additionally, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride is a toxic compound and should be handled with caution.
Future Directions
Given the unique properties of 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride, there are a number of potential future directions for its use. One potential future direction for 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride is its use in the study of the structure and function of proteins. Additionally, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride could be used in the synthesis of pharmaceuticals, such as anti-cancer drugs. Furthermore, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride could be used in the development of new catalysts for organic synthesis, as well as for the study of biochemical and physiological processes. Finally, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride could be used in the development of new materials, such as polymers, for industrial and medical applications.
Synthesis Methods
3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride can be synthesized using a variety of methods, including the use of a condensation reaction. The condensation reaction involves the reaction of two molecules, such as an aldehyde and an amine, to form a piperidine ring. In the case of 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride, the reaction involves the reaction of 2-chloro-1,3-dioxolane and 4-methyl-1-piperidineethanol. The reaction is catalyzed by a base, such as sodium hydroxide, and the product is then hydrolyzed to produce the desired product.
Scientific Research Applications
3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride has been used in a variety of scientific research applications. It has been used in organic synthesis, as a reagent in the synthesis of other compounds, and in the study of biochemical and physiological processes. In addition, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride has been used as a catalyst in the synthesis of pharmaceuticals, such as anti-cancer drugs, and in the study of the structure and function of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride involves the reaction of piperidine with tetramethyl-1,3,2-dioxaborolane followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "Piperidine", "Tetramethyl-1,3,2-dioxaborolane", "Hydrochloric acid" ], "Reaction": [ "Add tetramethyl-1,3,2-dioxaborolane to a solution of piperidine in anhydrous tetrahydrofuran (THF) at room temperature.", "Stir the reaction mixture for several hours until complete consumption of tetramethyl-1,3,2-dioxaborolane is observed.", "Add hydrochloric acid to the reaction mixture to obtain the hydrochloride salt of the product.", "Isolate the product by filtration and wash with cold THF.", "Dry the product under vacuum to obtain 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride." ] } | |
CAS RN |
2716849-22-6 |
Product Name |
3-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride |
Molecular Formula |
C11H23BClNO2 |
Molecular Weight |
247.6 |
Purity |
95 |
Origin of Product |
United States |
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